Reactions of copper(II) halides with organic compounds. Part VI. Reactions of 9-alkyl- and 9-aryl-10-halogenoanthracenes
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39700000942
Abstract
9-Alkyl (and aryl)-10-halogenoanthracenes react with copper(II) halides to give products in which the alkyl (or aryl) group or the halogen is replaced by halogen from the copper(II) halide. When the alkyl group is methyl, the 9-halogeno-10-halogenomethylanthracene is also obtained. Products arising from halogen exchange between the copper(II) halide and the halogenomethyl group were also obtained. These results are interpreted by a radical mechanism.
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Journal Name:Journal of the Chemical Society C: Organic
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CAS no.: 89640-58-4